Cas no 1361779-33-0 (2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl)

• Product Name: 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl
• CAS No: 1361779-33-0
• MF: C₁₄H₇Cl₂F₅O
• MW: 357.102799654007
• CID: 5000116
• Update Time: 2025-06-13

2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5O/c15-9-5-2-6-10(16)11(9)7-3-1-4-8(14(19,20)21)12(7)22-13(17)18/h1-6,13H
• InChI Key： CXHFPOSZMFZEIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(C(F)(F)F)C=1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl

Introduction to 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361779-33-0)

2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl, identified by its CAS number 1361779-33-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative exhibits a unique structural configuration characterized by the presence of multiple fluorine atoms, chlorine substituents, and a methoxy group, which collectively contribute to its distinct chemical properties and potential applications.

The molecular structure of 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl consists of two benzene rings connected by a central sigma bond, with functional groups strategically positioned to enhance its reactivity and utility. The difluoromethoxy group at the 2' position introduces electron-withdrawing effects, while the dichloro substituents at the 2 and 6 positions further modulate the electronic properties of the molecule. Additionally, the trifluoromethyl group at the 3' position contributes to steric hindrance and metabolic stability, making this compound a promising candidate for further exploration in drug discovery.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced bioavailability, improved pharmacokinetic profiles, and increased resistance to metabolic degradation. The introduction of fluorine atoms into pharmaceutical molecules often leads to improved binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents. 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl exemplifies this trend, as its structural features align well with the principles of modern drug design.

One of the most compelling aspects of 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl is its potential application in the development of small-molecule inhibitors targeting various biological pathways. Research has indicated that biphenyl derivatives can interact with enzymes and receptors in a highly specific manner, making them valuable tools for studying disease mechanisms and designing new treatments. The presence of multiple halogen atoms in this compound enhances its ability to participate in hydrogen bonding and π-stacking interactions, which are essential for achieving high binding affinity.

Recent studies have explored the use of 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl as a building block for more complex molecules with therapeutic potential. For instance, researchers have investigated its role in synthesizing kinase inhibitors, which are widely used in cancer treatment. The compound's ability to modulate enzyme activity through subtle changes in its electronic distribution makes it an attractive scaffold for medicinal chemists. Furthermore, its stability under various conditions ensures that it can be incorporated into multi-step synthetic routes without significant degradation.

The agrochemical sector has also shown interest in 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl due to its potential as a precursor for developing novel pesticides. Fluorinated compounds often exhibit improved efficacy against pests while maintaining low toxicity to non-target organisms. This balance is crucial for creating sustainable agricultural solutions that protect crops without harming beneficial species or human health. The structural features of this biphenyl derivative make it a versatile candidate for further investigation in this context.

From a synthetic chemistry perspective, 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl presents an intriguing challenge due to its complex functionalization. The synthesis of this compound requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in fluorination techniques have made it possible to introduce fluorine atoms with greater precision, which is essential for achieving the desired molecular architecture. Researchers have leveraged transition metal-catalyzed reactions and photoredox processes to develop efficient synthetic routes for this compound.

The pharmacological properties of 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl have been further elucidated through computational modeling and experimental studies. Molecular dynamics simulations have revealed that this compound can adopt multiple conformations depending on its environment, which may influence its interactions with biological targets. Additionally, enzyme kinetics studies have provided insights into how changes in substituent positions affect reaction rates and binding affinities. These findings are crucial for optimizing drug candidates and predicting their behavior in vivo.

The future prospects of 2'-Difluoromethoxy-2,6-dichloro-3'-trifluoromethyl-biphenyl are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives with enhanced therapeutic properties. As our understanding of fluorinated compounds grows, so too will their role in addressing some of the most pressing challenges in medicine and agriculture.